Cas no 62776-21-0 (Urea, [(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)methyl]-)

• Product name: Urea, [(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)methyl]-
• CAS No: 62776-21-0
• MF: C₈H₁₂N₄O₃
• MW: 212.20588
• CID: 431615
• PubChem ID: 12328991

Urea, [(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, [(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)methyl]-
• (1,3-dimethyl-2,6-dioxopyrimidin-4-yl)methylurea
• N-[(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl]urea
• 62776-21-0
• DTXSID80490187

• Inchi： InChI=1S/C8H12N4O3/c1-11-5(4-10-7(9)14)3-6(13)12(2)8(11)15/h3H,4H2,1-2H3,(H3,9,10,14)
• InChI Key： XBXQAEZHOXJZRA-UHFFFAOYSA-N
• SMILES： CN1C(=CC(=O)N(C1=O)C)CNC(=O)N

Computed Properties

• Exact Mass: 212.09106
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 95.74